Cas no 94985-26-9 (N-Benzyl-3-cyanoazetidine)
N-Benzyl-3-cyanoazetidine structure
Product Name:N-Benzyl-3-cyanoazetidine
CAS No:94985-26-9
MF:C11H12N2
MW:172.226382255554
CID:1001379
PubChem ID:19814762
Update Time:2025-11-07
N-Benzyl-3-cyanoazetidine Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-3-cyanoazetidine
- 1-benzylazetidine-3-carbonitrile
- N-Benzyl-3-cyanoazetidine
- 1-BENZYL-3-CYANOAZETIDINE,N-BENZYL-3-CYANOAZETIDINE
- 1-(Phenylmethyl)-3-azetidinecarbonitrile
- AMY15743
- 1-Benzyl-azetidine-3-carbonitrile
- JWARBUNVUNGRQE-UHFFFAOYSA-N
- BS-24857
- N-benzylazetidine-3-carbonitrilium
- CS-0210832
- AKOS006307336
- FT-0704941
- 94985-26-9
- SB50736
- SCHEMBL8790984
- DTXSID60600247
- DB-003176
- F11093
-
- MDL： MFCD11044611
- Inchi： 1S/C11H12N2/c12-6-11-8-13(9-11)7-10-4-2-1-3-5-10/h1-5,11H,7-9H2
- InChI Key： JWARBUNVUNGRQE-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CC(C#N)C1
Computed Properties
- Exact Mass: 172.10000
- Monoisotopic Mass: 172.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 27Ų
Experimental Properties
- Color/Form: NA
- Density: 1.11
- Boiling Point: 296 ºC
- Flash Point: 126 ºC
- PSA: 27.03000
- LogP: 1.57988
N-Benzyl-3-cyanoazetidine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
N-Benzyl-3-cyanoazetidine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-Benzyl-3-cyanoazetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200399-1g |
N-Benzyl-3-cyanoazetidine |
94985-26-9 | 95% | 1g |
$396 | 2021-06-09 | |
| Chemenu | CM200399-5g |
N-Benzyl-3-cyanoazetidine |
94985-26-9 | 95% | 5g |
$1061 | 2021-06-09 | |
| Chemenu | CM200399-10g |
N-Benzyl-3-cyanoazetidine |
94985-26-9 | 95% | 10g |
$1594 | 2021-06-09 | |
| Chemenu | CM200399-25g |
N-Benzyl-3-cyanoazetidine |
94985-26-9 | 95% | 25g |
$2216 | 2021-06-09 | |
| Alichem | A019140167-5g |
N-Benzyl-3-cyanoazetidine |
94985-26-9 | 95% | 5g |
$1447.20 | 2023-08-31 | |
| Alichem | A019140167-10g |
N-Benzyl-3-cyanoazetidine |
94985-26-9 | 95% | 10g |
$1989.90 | 2023-08-31 | |
| Alichem | A019140167-25g |
N-Benzyl-3-cyanoazetidine |
94985-26-9 | 95% | 25g |
$3551.00 | 2023-08-31 | |
| Chemenu | CM200399-250mg |
N-Benzyl-3-cyanoazetidine |
94985-26-9 | 95% | 250mg |
$*** | 2023-05-29 | |
| A2B Chem LLC | AD13985-1g |
N-Benzyl-3-cyanoazetidine |
94985-26-9 | 96% | 1g |
$97.00 | 2024-07-18 | |
| A2B Chem LLC | AD13985-5g |
N-Benzyl-3-cyanoazetidine |
94985-26-9 | 96% | 5g |
$358.00 | 2024-07-18 |
N-Benzyl-3-cyanoazetidine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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